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Compound of Interest

Compound Name: Magnesium chloride, monohydrate

Cat. No.: B1211856 Get Quote

Introduction

Magnesium chloride (MgCl₂) is a crucial reagent in a multitude of applications within research,

life sciences, and the pharmaceutical industry. It serves as an essential source of magnesium

ions, which are cofactors for a wide range of enzymes, including polymerases and nucleases.

Consequently, MgCl₂ is a standard component in polymerase chain reaction (PCR) buffers,

enzyme assays, and cell culture media. The concentration of Mg²⁺ can significantly influence

the specificity and efficiency of enzymatic reactions. Therefore, the ability to prepare accurate

and sterile stock solutions is fundamental for experimental reproducibility.

This document provides a detailed protocol for the preparation of a 1M stock solution using

magnesium chloride monohydrate (MgCl₂·H₂O). While anhydrous and hexahydrate forms are

also available, the monohydrate is a stable crystalline solid.[1] It is important to note that all

forms of magnesium chloride are hygroscopic, meaning they readily absorb moisture from the

air.[2][3] Proper handling and storage are therefore critical to maintaining the integrity of the

compound and the accuracy of the final solution concentration.

Key Properties

Magnesium chloride monohydrate is a white, crystalline solid that is highly soluble in water.[1]

[4] The dissolution process is exothermic, releasing heat. Accurate preparation of solutions

requires careful measurement of the solute and the final volume.
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Quantitative Data Summary
The key physical and chemical properties of magnesium chloride monohydrate are

summarized below for easy reference.

Property Value Reference

Chemical Formula MgCl₂·H₂O [1][5]

Molecular Weight 113.22 g/mol [5][6]

Appearance
White or colorless crystalline

solid
[1][4]

Solubility in Water Highly soluble [4][7][8]

Recommended Storage (Solid)
Cool, dry, stable temperatures

in airtight containers
[2]

Recommended Storage

(Solution)

2°C to 8°C or at -20°C in

aliquots
[2][9]

Experimental Protocol
Objective: To prepare 1 liter (L) of a 1M sterile stock solution of magnesium chloride

monohydrate.

Materials:

Magnesium chloride monohydrate (MgCl₂·H₂O)

Deionized or distilled water (dH₂O), molecular biology grade

1 L volumetric flask

Beaker (2 L or larger)

Magnetic stirrer and stir bar

Weighing paper or boat
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Spatula

Analytical balance

Sterile storage bottles

Autoclave or 0.22 µm sterile filter unit

Procedure:

Calculation: To prepare a 1M solution, one mole of the solute is dissolved in enough solvent

to make a final volume of one liter.

Molecular Weight of MgCl₂·H₂O = 113.22 g/mol

Therefore, for 1 L of a 1M solution, 113.22 g of MgCl₂·H₂O is required.

Weighing:

Place a clean, dry weighing boat on the analytical balance and tare the balance to zero.

Carefully weigh out 113.22 g of magnesium chloride monohydrate using a spatula. Since

the compound is hygroscopic, perform this step efficiently to minimize moisture absorption.

Dissolution:

Add approximately 800 mL of dH₂O to a 2 L beaker.

Place a magnetic stir bar in the beaker and place it on a magnetic stirrer.

Slowly add the weighed MgCl₂·H₂O to the water while stirring. The solution may warm up

as the salt dissolves.

Continue stirring until the MgCl₂·H₂O is completely dissolved.

Volume Adjustment:

Carefully transfer the dissolved solution from the beaker into a 1 L volumetric flask.
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Rinse the beaker with a small amount of dH₂O and add the rinsewater to the volumetric

flask to ensure a complete transfer of the solute.

Add dH₂O to the volumetric flask until the bottom of the meniscus reaches the 1 L

calibration mark.

Cap the flask and invert it several times to ensure the solution is thoroughly mixed.

Sterilization:

Method A: Autoclaving: Dispense the solution into autoclavable bottles. Loosely cap the

bottles to allow for pressure equalization. Autoclave for 20 minutes at 121-124°C on a

liquid cycle.[9] After autoclaving, allow the solution to cool to room temperature before

tightening the caps.

Method B: Sterile Filtration: For heat-sensitive applications, sterilize the solution by

passing it through a 0.22 µm filter unit into a sterile storage bottle.[9] This should be

performed in a laminar flow hood to maintain sterility.

Storage:

Label the bottle clearly with the contents ("1M Magnesium Chloride"), preparation date,

and your initials.

Store the solution at 2-8°C.[2] For long-term storage and to prevent degradation, it is

recommended to dispense the solution into smaller, single-use aliquots and store them at

-20°C.[9]

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Magnesium chloride may cause mild irritation upon contact with skin or eyes.[10] In case of

contact, rinse the affected area thoroughly with water.

Consult the Safety Data Sheet (SDS) for magnesium chloride monohydrate for

comprehensive safety information.[10][11][12][13]
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Handle the hygroscopic solid in a low-humidity environment if possible and close the

container tightly after use.

Visualized Workflow
The following diagram illustrates the key steps in the preparation of a 1M MgCl₂ stock solution.

Preparation Workflow

Weigh 113.22 g
MgCl₂·H₂O

Dissolve in ~800 mL dH₂O

Transfer to 1 L Volumetric Flask

Adjust Volume to 1 L with dH₂O

Sterilize
(Autoclave or Filter)

Store at 2-8°C or -20°C
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1211856?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

